
comparison quizalofop variants ethyl tefuryl
propaquizafop

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Quizalofop

CAS No.: 76578-12-6

Cat. No.: S540883

Get Quote

Chemical and Regulatory Profile Comparison

The table below summarizes the key identifiers and regulatory standing of the three variants based on the latest

European Food Safety Authority (EFSA) assessment [1] [2].

Property Quizalofop-P-Ethyl Quizalofop-P-Tefuryl Propaquizafop

IUPAC
Name

Ethyl (2R)-2-{4-[(6-
chloroquinoxalin-2-

yl)oxy]phenoxy}propanoate
[3]

(RS)-tetrahydrofurfuryl
(R)-2-[4-(6-

chloroquinoxalin-2-
yloxy)phenoxy]propionate

[4]

2-[(Isopropylideneamino)oxy]ethyl
(2R)-2-{4-[(6-chloro-2-

quinoxalinyl)oxy]phenoxy}propanoate
[3]

CAS RN 100646-51-3 [3] 200509-41-7 [4] [3] 111479-05-1 [3]

Molecular
Formula

Information missing C₂₂H₂₁ClN₂O₅ [4] Information missing

Molecular
Mass

Information missing 428.89 [4] Information missing

Substance
Group

Aryloxyphenoxypropionate
herbicide [4]

Aryloxyphenoxypropionate
herbicide [4]

Aryloxyphenoxypropionate herbicide
(isopropylideneamino ester of

quizalofop) [3]
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Property Quizalofop-P-Ethyl Quizalofop-P-Tefuryl Propaquizafop

EU
Approval
Status

Approved; confirmatory
data gaps mostly

unaddressed [1]

Approved until at least 28
Feb 2027 [1] [4]

Approved; confirmatory data gaps
unaddressed [1]

Residue
Definition

"quizalofop (sum of

quizalofop, its salts, its
esters [including

propaquizafop] and its
conjugates)" [1]

"quizalofop (sum of

quizalofop, its salts, its
esters [including

propaquizafop] and its
conjugates)" [1]

"quizalofop (sum of quizalofop, its

salts, its esters [including
propaquizafop] and its conjugates)"

[1]

Analytical Methodology Overview

The search results reference analytical techniques but do not provide complete protocols. The following workflow

generalizes the methods cited in the literature.

Sample Preparation (Generalized)

Sample Preparation

LC-MS/MS Analysis (Common)Extracts

UHPLC-Orbitrap-MS Analysis (Advanced)

Extracts

Quantitative Determination

Target & Retrospective Screening

MRL Enforcement  [1]

Metabolite Identification  [3]

Soil Samples Solid-Liquid Extraction Dehydration/Clean-up Reconstitution

Click to download full resolution via product page

Sample Preparation: For soil analysis, a common approach involves solid-liquid extraction with solvents
like acetone or acetonitrile, followed by a dehydration and clean-up step, potentially using a QuEChERS

method [3].
Instrumental Analysis:

LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry): The most frequently used
technique for the quantitative determination and enforcement of Maximum Residue Levels (MRLs) [1]

[3].
UHPLC-Orbitrap-MS (Ultra-High Performance Liquid Chromatography-Orbitrap Mass
Spectrometry): A high-resolution mass spectrometry method is applied for more comprehensive
analysis. It enables target analysis and retrospective screening for known and unknown metabolites

due to its high mass accuracy [3].
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Regulatory Assessment Summary

The EFSA considers these three variants together for risk assessment because they share a common residue

definition for monitoring and risk assessment [1] [2]. As of February 2024 [2]:

Data Gaps: The 2024 EFSA opinion concluded that most confirmatory data gaps for plant commodities
remained unaddressed for all three variants. For animal commodities, data was only fully addressed for
some tissues (muscle, poultry liver, eggs) [1].

Consumer Risk: Despite the data gaps, the short-term and long-term intake of residues from the use of
Quizalofop-P-Tefuryl is considered unlikely to present a risk to consumer health [1] [2].

MRL Revisions: The new information submitted required a revision of existing MRLs for several
commodities. Further risk management decisions are needed, particularly for some animal liver and kidney

MRLs [1].

Key Insights and Data Gaps

Shared Properties: All three compounds are aryloxyphenoxypropionate herbicides with a similar mode

of action, acting as systemic ACCase (acetyl-CoA carboxylase) inhibitors that disrupt fatty acid
biosynthesis in plants [4] [3].

Metabolic Link: Propaquizafop is identified as an isopropylideneamino ester of quizalofop, and all
variants can degrade into common metabolites like quizalofop acid and 6-chloroquinoxalin-2-ol (CHQ)
[3].
Major Data Gaps: The search results do not provide comparative experimental data on performance metrics

such as efficacy against specific weeds, half-life in different soils (DT50), or mobility (Koc). Detailed,
step-by-step experimental protocols for bioefficacy studies are also unavailable.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [comparison quizalofop variants ethyl tefuryl propaquizafop]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b540883#comparison-quizalofop-

variants-ethyl-tefuryl-propaquizafop]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties,

express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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